![molecular formula C9H20N2 B6217979 rac-(1R,2S)-2-[(dimethylamino)methyl]-2-methylcyclopentan-1-amine, cis CAS No. 2763584-69-4](/img/no-structure.png)
rac-(1R,2S)-2-[(dimethylamino)methyl]-2-methylcyclopentan-1-amine, cis
Overview
Description
Rac-(1R,2S)-2-[(dimethylamino)methyl]-2-methylcyclopentan-1-amine, cis, commonly known as rac-DMMC, is a chiral amine compound with a wide range of applications in the field of scientific research. Rac-DMMC is a derivative of the cyclopentanamine family and has a molecular weight of 144.23 g/mol. It has been widely used in the synthesis of chiral compounds and has been used as a chiral catalyst in asymmetric reactions. Rac-DMMC has also been used in the synthesis of pharmaceuticals, agrochemicals, and other industrial chemicals.
Mechanism of Action
Rac-DMMC acts as a chiral catalyst in asymmetric reactions. In these reactions, rac-DMMC acts as a Lewis acid, which can coordinate with the substrate and activate it for reaction. This coordination can lead to the formation of a chiral center, which can then be used to catalyze the desired reaction.
Biochemical and Physiological Effects
Rac-DMMC has been shown to have a wide range of biochemical and physiological effects. In vitro studies have demonstrated that rac-DMMC can act as an inhibitor of cytochrome P450 enzymes, which are responsible for the metabolism of drugs and other compounds in the body. Additionally, rac-DMMC has been shown to have antioxidant activity and can act as a scavenger of free radicals.
Advantages and Limitations for Lab Experiments
Rac-DMMC has several advantages for lab experiments. It is a relatively inexpensive reagent, and it is easy to synthesize and purify. Additionally, it has a high selectivity for chiral centers, making it a useful reagent for asymmetric synthesis. However, rac-DMMC also has some limitations. It is not very stable in aqueous solutions, and it can be difficult to remove from reaction mixtures. Additionally, rac-DMMC is not very soluble in organic solvents, making it difficult to use in organic synthesis.
Future Directions
The future of rac-DMMC is promising. It has a wide range of applications in the field of scientific research, and its potential applications are expanding. In the future, rac-DMMC could be used in the synthesis of more complex molecules, such as peptides and proteins. Additionally, rac-DMMC could be used in the synthesis of more complex chiral compounds, such as those found in pharmaceuticals and agrochemicals. Additionally, rac-DMMC could be used in the development of new catalysts for asymmetric reactions. Finally, rac-DMMC could be used in the development of new drug delivery systems.
Synthesis Methods
Rac-DMMC can be synthesized by two different methods. The first method is the direct synthesis of rac-DMMC from the cyclopentanamine family. This involves the reaction of an aqueous solution of cyclopentanamine with an aqueous solution of dimethylamine. The reaction is then heated to a temperature of 80°C and stirred for two hours. The resulting product is then isolated and purified by column chromatography.
The second method of synthesis is the reaction of rac-DMMC with a chiral reagent. This involves the reaction of rac-DMMC with a chiral reagent such as a chiral alcohol or a chiral acid. The reaction is then heated to a temperature of 80°C and stirred for two hours. The resulting product is then isolated and purified by column chromatography.
Scientific Research Applications
Rac-DMMC has been used in a variety of scientific research applications. It has been used in the synthesis of chiral compounds, as a chiral catalyst in asymmetric reactions, and as a chiral reagent in the synthesis of pharmaceuticals, agrochemicals, and other industrial chemicals. It has also been used in the synthesis of chiral compounds for molecular modeling studies. Additionally, rac-DMMC has been used as a chiral reagent in the synthesis of peptides and proteins.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-(1R,2S)-2-[(dimethylamino)methyl]-2-methylcyclopentan-1-amine, cis involves the reaction of a cyclopentanone derivative with a dimethylaminoethyl chloride derivative, followed by reduction and resolution of the resulting racemic mixture.", "Starting Materials": [ "2-methylcyclopentanone", "dimethylaminoethyl chloride", "sodium borohydride", "tartaric acid" ], "Reaction": [ "Step 1: React 2-methylcyclopentanone with dimethylaminoethyl chloride in the presence of a base such as potassium carbonate to form racemic 2-[(dimethylamino)methyl]-2-methylcyclopentanone.", "Step 2: Reduce the ketone group of the racemic mixture using sodium borohydride to form racemic (1R,2S)-2-[(dimethylamino)methyl]-2-methylcyclopentan-1-ol.", "Step 3: Resolve the racemic mixture using tartaric acid to obtain the desired enantiomer, rac-(1R,2S)-2-[(dimethylamino)methyl]-2-methylcyclopentan-1-amine, cis." ] } | |
CAS RN |
2763584-69-4 |
Molecular Formula |
C9H20N2 |
Molecular Weight |
156.3 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
